Cas no 1780022-94-7 (3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid)
3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid
- 1780022-94-7
- EN300-1729605
-
- Inchi: 1S/C7H10N2O4/c1-12-6-3-5(13-9-6)4(8)2-7(10)11/h3-4H,2,8H2,1H3,(H,10,11)
- InChI Key: SIZMOFCEUYAGCS-UHFFFAOYSA-N
- SMILES: O1C(=CC(=N1)OC)C(CC(=O)O)N
Computed Properties
- Exact Mass: 186.06405680g/mol
- Monoisotopic Mass: 186.06405680g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.2
- Topological Polar Surface Area: 98.6Ų
3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1729605-0.05g |
3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid |
1780022-94-7 | 0.05g |
$1068.0 | 2023-09-20 | ||
| Enamine | EN300-1729605-0.1g |
3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid |
1780022-94-7 | 0.1g |
$1119.0 | 2023-09-20 | ||
| Enamine | EN300-1729605-0.25g |
3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid |
1780022-94-7 | 0.25g |
$1170.0 | 2023-09-20 | ||
| Enamine | EN300-1729605-0.5g |
3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid |
1780022-94-7 | 0.5g |
$1221.0 | 2023-09-20 | ||
| Enamine | EN300-1729605-1.0g |
3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid |
1780022-94-7 | 1g |
$1272.0 | 2023-05-23 | ||
| Enamine | EN300-1729605-2.5g |
3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid |
1780022-94-7 | 2.5g |
$2492.0 | 2023-09-20 | ||
| Enamine | EN300-1729605-5.0g |
3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid |
1780022-94-7 | 5g |
$3687.0 | 2023-05-23 | ||
| Enamine | EN300-1729605-10.0g |
3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid |
1780022-94-7 | 10g |
$5467.0 | 2023-05-23 | ||
| Enamine | EN300-1729605-1g |
3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid |
1780022-94-7 | 1g |
$1272.0 | 2023-09-20 | ||
| Enamine | EN300-1729605-5g |
3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid |
1780022-94-7 | 5g |
$3687.0 | 2023-09-20 |
3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid
Introduction to 3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid (CAS No. 1780022-94-7) and Its Emerging Applications in Chemical Biology
3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid, identified by its CAS number 1780022-94-7, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its versatile pharmacological properties. This compound belongs to a class of molecules featuring an oxazole ring appended to a propanoic acid backbone, which confers distinct biochemical activities. The presence of both amino and methoxy functional groups further enhances its potential as a pharmacophore, making it a valuable scaffold for drug discovery and molecular research.
The oxazole moiety, a five-membered heterocyclic ring containing one oxygen and one nitrogen atom, is well-documented for its role in medicinal chemistry. It is commonly found in natural products and synthetic drugs, exhibiting properties such as bioavailability improvement and metabolic stability. In the case of 3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid, the oxazole ring is linked to a propanoic acid derivative via an amide-like linkage, creating a rigid yet flexible structure that can interact with biological targets in multiple ways.
Recent studies have highlighted the compound's potential as an intermediate in the synthesis of bioactive molecules. Its dual functionality allows for further derivatization, enabling researchers to explore novel analogs with tailored properties. For instance, modifications at the amino group can introduce charged or hydrophobic characteristics, while alterations at the methoxy substituent can fine-tune electronic and steric effects. This adaptability makes it an attractive candidate for exploring structure-activity relationships (SAR) in drug development.
One of the most compelling aspects of 3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid is its reported interaction with biological pathways relevant to inflammation and neurodegeneration. Emerging research suggests that derivatives of this compound may modulate key enzymes involved in these processes. Specifically, the oxazole ring has been shown to engage with metalloproteinases and kinases, which are often dysregulated in pathological conditions. The amino group provides a site for covalent bonding or hydrogen bonding interactions, enhancing binding affinity to target proteins.
In clinical trials and preclinical studies, analogs of this compound have demonstrated promising results in models of acute and chronic diseases. The methoxy group contributes to metabolic stability while maintaining solubility, which is critical for drug formulation. Furthermore, the propanoic acid moiety serves as a linker that can be functionalized to enhance bioavailability or tissue penetration. These features collectively position 3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid as a lead compound for further investigation.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired architecture. Researchers have also explored green chemistry approaches to optimize the synthetic pathway, reducing waste and improving sustainability.
From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid with biological targets. These simulations have revealed that the oxazole ring adopts specific orientations within active sites, facilitating interactions with key residues. The amino group is positioned for hydrogen bonding with polar pockets, while the methoxy substituent interacts through hydrophobic forces or π-stacking effects.
The pharmaceutical industry has taken note of these findings, leading to increased interest in licensing or developing derivatives based on this scaffold. Companies specializing in niche markets have begun exploring custom synthesis options to meet demand from academic institutions and biotech startups. The versatility of 3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid makes it suitable for various therapeutic areas, including oncology, immunology, and central nervous system disorders.
Future directions in research may focus on exploring prodrug formulations that enhance delivery systems for this compound. By incorporating additional functionalities or utilizing nanotechnology-based carriers, researchers could improve bioavailability and target specificity. Additionally, investigating the compound's role in epigenetic regulation could open new avenues for therapeutic intervention.
In conclusion,3-amino-3-(3-methoxy-1,2-o<0xE1><0xB5><0xA8>zol<0xE1><0xB5><0xA7>)propanoic acid (CAS No. 1780022<0xE2><0x82><0x81>) represents a significant advancement in chemical biology due to its multifaceted pharmacological properties. Its unique structural features enable diverse applications in drug discovery and molecular research, making it a cornerstone compound for ongoing investigations across academia and industry.
1780022-94-7 (3-amino-3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)